N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C19H13N3O4S/c23-13-9-15(25-14-4-2-1-3-11(13)14)18(24)20-12-7-8-27-16(12)19-21-17(22-26-19)10-5-6-10/h1-4,7-10H,5-6H2,(H,20,24)
• InChI Key: WRBAKFSEIXBTCX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3=C(C=CS3)NC(=O)C4=CC(=O)C5=CC=CC=C5O4
• Molecular Formula: C19H13N3O4S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1705871-25-5

Description

N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C19H13N3O4S and its molecular weight is 379.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Chromene derivatives, including those with oxadiazole and thiophene modifications, have been synthesized through various methods, such as microwave-assisted synthesis and reactions under conventional conditions. These processes often aim to enhance the compounds' chemical diversity and optimize their biological activities (Raval et al., 2012; Kornev et al., 2019). The synthesis is often followed by comprehensive structural characterization using techniques like IR, NMR, and mass spectrometry, ensuring the accurate identification of the synthesized molecules.

Biological Evaluation

A significant aspect of research on chromene derivatives involves their biological evaluation, particularly their antimicrobial and anticancer activities. Several studies have reported the synthesis of chromene-based compounds followed by testing for their antioxidant, antimicrobial, and anticancer properties. Some compounds in this class have shown promising results, indicating potential applications in developing new therapeutic agents (Saundane & Mathada, 2015; Gomha & Khalil, 2012).

Material Science Applications

Research on chromene derivatives also extends into material science, where these compounds are investigated for their potential as liquid crystal materials and chemosensors. For instance, modifications with oxadiazole and thiophene have been explored to create new all-aromatic liquid crystal architectures, demonstrating the versatility of chromene derivatives in designing materials with specific optical and electronic properties (Zafiropoulos et al., 2008).